Cas no 885518-55-8 (Methyl 6-nitro-1H-indazole-4-carboxylate)

• Product Name: Methyl 6-nitro-1H-indazole-4-carboxylate
• CAS No: 885518-55-8
• Molecular Formula: C₉H₇N₃O₄
• Molecular Weight: 221.169581651688
• MDL: MFCD07781324
• CID: 840462
• PubChem ID: 24728069

Methyl 6-nitro-1H-indazole-4-carboxylate Properties

Names and Identifiers

• Methyl 6-nitro-1H-indazole-4-carboxylate
• 6-Nitro-4-indazolecarboxylic acid methyl ester
• 6-NITRO-4-INDAZOLECARBOXYLIC ACID METHYL ESTER
• 6-Nitro-1H-indazole-4-carboxylic acid methyl ester
• HOJSKHUYDHPZKX-UHFFFAOYSA-N
• SCHEMBL2594220
• PB30967
• Methyl6-nitro-1H-indazole-4-carboxylate
• SY103804
• P10499
• AKOS016004203
• 885518-55-8
• DS-3780
• DTXSID00646144
• MFCD07781324

• MDL： MFCD07781324
• InChIKey： HOJSKHUYDHPZKX-UHFFFAOYSA-N
• Inchi： 1S/C9H7N3O4/c1-16-9(13)6-2-5(12(14)15)3-8-7(6)4-10-11-8/h2-4H,1H3,(H,10,11)
• SMILES： O=C(C1C2=C(NN=C2)C=C([N+](=O)[O-])C=1)OC

Computed Properties

• Exact Mass: 221.04365571g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 221.04365571g/mol
• Heavy Atom Count: 16
• Complexity: 304
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Boiling Point: 443.2±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 221.8±23.2 °C
• Density: 1.5±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives